N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)-3-fluorobenzamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]-3-fluorobenzamide
• InChI: InChI=1S/C16H14FN5O/c1-10-6-11(2)22(21-10)16-18-8-14(9-19-16)20-15(23)12-4-3-5-13(17)7-12/h3-9H,1-2H3,(H,20,23)
• InChI Key: UCNXJCFTCCVASQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=C(C=N2)NC(=O)C3=CC(=CC=C3)F)C
• Molecular Formula: C16H14FN5O
• Molecular Weight: 311.31 g/mol

Description

“N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)-3-fluorobenzamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a pyrimidine ring, another important class of heterocyclic compounds. The compound also contains a benzamide group, which is a type of amide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and pyrimidine rings, along with the benzamide group. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrazole and pyrimidine rings could contribute to its aromaticity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of medicinal chemistry given the known biological activity of many pyrazole derivatives.